Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--propyl ester, (S)- (9CI)
Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--propyl ester, (S)- (9CI)
Brand Name:
Vulcanchem
CAS No.:
161262-16-4
VCID:
VC0064666
InChI:
InChI=1S/C13H16O4/c1-3-8-17-13(16)9(2)10-4-6-11(7-5-10)12(14)15/h4-7,9H,3,8H2,1-2H3,(H,14,15)/t9-/m0/s1
SMILES:
CCCOC(=O)C(C)C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C13H16O4
Molecular Weight:
236.267
Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--propyl ester, (S)- (9CI)
CAS No.: 161262-16-4
Main Products
VCID: VC0064666
Molecular Formula: C13H16O4
Molecular Weight: 236.267
| CAS No. | 161262-16-4 |
|---|---|
| Product Name | Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--propyl ester, (S)- (9CI) |
| Molecular Formula | C13H16O4 |
| Molecular Weight | 236.267 |
| IUPAC Name | 4-[(2S)-1-oxo-1-propoxypropan-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C13H16O4/c1-3-8-17-13(16)9(2)10-4-6-11(7-5-10)12(14)15/h4-7,9H,3,8H2,1-2H3,(H,14,15)/t9-/m0/s1 |
| Standard InChIKey | DWHHOJZYYGLSOK-VIFPVBQESA-N |
| SMILES | CCCOC(=O)C(C)C1=CC=C(C=C1)C(=O)O |
| Synonyms | Benzeneacetic acid, 4-carboxy--alpha--methyl-, -alpha--propyl ester, (S)- (9CI) |
| Last Modified | Aug 20 2021 |
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